Cas no 107650-24-8 ((6-bromo-1H-indol-4-yl)methanol)

• Product Name: (6-bromo-1H-indol-4-yl)methanol
• CAS No: 107650-24-8
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD28665114
• CID: 3587544
• PubChem ID: 13770010
• Update Time: 2025-10-21

(6-bromo-1H-indol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-methanol, 6-bromo-
• (6-bromo-1H-indol-4-yl)methanol
• MFCD28665114
• BS-43201
• 107650-24-8
• SCHEMBL8114974
• PB39534
• SY321734
• CS-0055918
• P18263

• MDL： MFCD28665114
• Inchi： 1S/C9H8BrNO/c10-7-3-6(5-12)8-1-2-11-9(8)4-7/h1-4,11-12H,5H2
• InChI Key： HTWZUZVLIJCAJZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(CO)C2C=CNC=2C=1

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36Ų

Additional information on (6-bromo-1H-indol-4-yl)methanol

Introduction to (6-bromo-1H-indol-4-yl)methanol (CAS No. 107650-24-8)

(6-bromo-1H-indol-4-yl)methanol, with the CAS number 107650-24-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated indole moiety and a hydroxymethyl group. These features contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of (6-bromo-1H-indol-4-yl)methanol is particularly noteworthy due to its ability to interact with specific biological targets. The bromine atom at the 6-position of the indole ring provides a handle for further chemical modifications, making it an attractive scaffold for drug discovery and development. The hydroxymethyl group, on the other hand, can participate in hydrogen bonding and other non-covalent interactions, which are crucial for binding to protein targets.

Recent studies have highlighted the potential of (6-bromo-1H-indol-4-yl)methanol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential use in treating inflammatory diseases.

In addition to its anti-inflammatory properties, (6-bromo-1H-indol-4-yl)methanol has also been explored for its anti-cancer activities. A study published in Cancer Research demonstrated that certain derivatives of this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. The mechanism of action involves the modulation of key proteins involved in cell cycle regulation and apoptosis, making it a promising lead compound for further development.

The synthetic accessibility of (6-bromo-1H-indol-4-yl)methanol is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been reported in the literature, allowing for efficient and scalable production of this compound and its derivatives. One common approach involves the bromination of indole followed by a nucleophilic substitution reaction to introduce the hydroxymethyl group. This synthetic flexibility enables researchers to explore a wide range of structural modifications, thereby expanding the scope of potential applications.

In terms of pharmacokinetic properties, preliminary studies have indicated that (6-bromo-1H-indol-4-yl)methanol exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its intended biological targets and exert its therapeutic effects. Further optimization through structure-based drug design can enhance these properties, making the compound more suitable for clinical applications.

The safety profile of (6-bromo-1H-indol-4-yl)methanol is also an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, (6-bromo-1H-indol-4-yl)methanol (CAS No. 107650-24-8) represents a promising scaffold for drug discovery and development due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for the development of novel drugs targeting various diseases. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.